5-(Dibutylamino)naphthalene-1-sulfonyl Chloride
Overview
Description
5-(Dibutylamino)naphthalene-1-sulfonyl Chloride, also known as Dansyl chloride or 5-(dimethylamino)naphthalene-1-sulfonyl chloride, is a highly reactive non-fluorescent reagent . It reacts with primary amino groups in both aliphatic and aromatic amines to produce stable blue- or blue-green– fluorescent sulfonamide adducts . It can also be made to react with secondary amines .
Synthesis Analysis
The synthesis of 5-(Dibutylamino)naphthalene-1-sulfonyl Chloride has been reported in several studies . The reagent is used in combination with liquid chromatography Fourier-transform ion cyclotron resonance mass spectrometry (LC-FTICR-MS) for improved analysis of the amine- and phenol-containing submetabolome . An optimized derivatization protocol for labeling amines and phenols is also described .Molecular Structure Analysis
The molecular structure of 5-(Dibutylamino)naphthalene-1-sulfonyl Chloride is represented by the formula C18H24ClNO2S . The exact mass of the molecule is 353.1216279 g/mol .Chemical Reactions Analysis
5-(Dibutylamino)naphthalene-1-sulfonyl Chloride is a highly reactive reagent that easily reacts with amines, yielding fluorescent derivatives . This reaction is widely used for amino-acids derivatization and many other detection techniques .Physical And Chemical Properties Analysis
5-(Dibutylamino)naphthalene-1-sulfonyl Chloride is a highly reactive non-fluorescent reagent . It has a molecular weight of 353.9 g/mol . The exact mass of the molecule is 353.1216279 g/mol .Scientific Research Applications
Ion Mobility Spectrometry
Bansyl Chloride: is utilized in Ion Mobility Spectrometry (IMS) , an analytical technique that measures the mobility of gas-phase ions in an electric field. This compound participates in the electron capture and clustering processes , which are crucial for the identification and analysis of various substances, including hazardous materials .
Pharmaceutical Screening
In the pharmaceutical industry, Bansyl Chloride derivatives are employed in Gas Chromatography–Mass Spectrometry (GC-MS) methods for screening impurities in active pharmaceutical ingredients (APIs) and drug products. This application is vital for ensuring the safety and efficacy of pharmaceuticals .
Environmental Monitoring
Bansyl Chloride: plays a role in environmental monitoring, where it is used to establish environmental risk limits (ERLs) . These ERLs help in assessing the potential carcinogenicity of compounds and their impact on water and soil organisms, which is essential for environmental protection and public health .
Material Science
In material science, Bansyl Chloride is a precursor to benzyl esters , which are used as plasticizers and flavorants. It is also involved in the synthesis of phenylacetic acid , a precursor to various materials used in the production of plastics, resins, and polymers .
Biochemistry
In biochemistry, Bansyl Chloride is related to the phenyl group , which is fundamental in the structure of many organic compounds, including amino acids like phenylalanine. This relationship underscores the importance of Bansyl Chloride in understanding biochemical processes and molecular structures .
Forensic Science
Bansyl Chloride: can be relevant in forensic science due to its alkylating properties . While not directly used, its reactivity and potential as a chemical intermediate could be significant in the synthesis of compounds used for forensic analysis .
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-(dibutylamino)naphthalene-1-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24ClNO2S/c1-3-5-13-20(14-6-4-2)17-11-7-10-16-15(17)9-8-12-18(16)23(19,21)22/h7-12H,3-6,13-14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIZHBGYIKYGXBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CCCC)C1=CC=CC2=C1C=CC=C2S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10195658 |
Source
|
| Record name | Bansyl compound | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10195658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Dibutylamino)naphthalene-1-sulfonyl Chloride | |
CAS RN |
43040-76-2 |
Source
|
| Record name | Bansyl compound | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0043040762 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bansyl compound | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10195658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bansyl Chloride [N-Protecting Agent for Peptide Research] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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